Cas no 1604375-73-6 ((3S)-3-cyclobutyl-3-formamidopropanoic acid)

• Product Name: (3S)-3-cyclobutyl-3-formamidopropanoic acid
• CAS No: 1604375-73-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6039765
• PubChem ID: 104941262
• Update Time: 2025-06-12

(3S)-3-cyclobutyl-3-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-cyclobutyl-3-formamidopropanoic acid
• EN300-1283876
• 1604375-73-6

• Inchi： 1S/C8H13NO3/c10-5-9-7(4-8(11)12)6-2-1-3-6/h5-7H,1-4H2,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： CMPWHUAYDYPFFQ-ZETCQYMHSA-N
• SMILES： OC(C[C@@H](C1CCC1)NC=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-cyclobutyl-3-formamidopropanoic acid

Introduction to (3S)-3-cyclobutyl-3-formamidopropanoic Acid (CAS No. 1604375-73-6)

(3S-3-cyclobutyl-3-formamidopropanoic acid) is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1604375-73-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular formula of (3S-3-cyclobutyl-3-formamidopropanoic acid) is C₉H₁₃N₂O₂, reflecting its complex and intricate structure. The presence of a cyclobutyl group and an amide functional group contributes to its distinct chemical properties, which are crucial for its potential applications in drug design and synthesis. The stereochemistry at the third carbon atom, specifically the (3S) configuration, plays a pivotal role in determining its biological efficacy and interaction with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of (3S-3-cyclobutyl-3-formamidopropanoic acid) is of paramount importance, as slight variations in stereochemistry can significantly alter its pharmacological effects. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in the production of this compound, ensuring that it meets the stringent requirements for further development.

The synthesis of (3S-3-cyclobutyl-3-formamidopropanoic acid) involves multiple steps, including the formation of the cyclobutyl ring and the introduction of the amide group. Recent advancements in catalytic processes have enabled more efficient and scalable synthesis routes, reducing the time and cost associated with its production. These improvements have opened new avenues for exploring its potential in various therapeutic contexts.

Beyond its structural significance, (3S-3-cyclobutyl-3-formamidopropanoic acid) has shown intriguing biological activities that warrant further investigation. Preliminary studies suggest that this compound may exhibit properties relevant to pain management, inflammation modulation, and neuroprotective effects. These findings are particularly exciting given the increasing demand for novel therapeutic agents that target complex diseases with limited treatment options.

The pharmacokinetic profile of (3S-3-cyclobutyl-3-formamidopropanoic acid) is another critical aspect that has been examined in recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its formulation and delivery methods. Studies using computational modeling and experimental techniques have provided valuable insights into its pharmacokinetic behavior, paving the way for more targeted drug development strategies.

In conclusion, (3S-3-cyclobutyl-3-formamidopropanoic acid) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with emerging evidence of its biological activities, make it a compelling subject for future studies. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of innovative treatments for various diseases.